Cas no 1498605-64-3 (4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine)

4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine is a fluorinated and brominated aromatic diamine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its unique substitution pattern, featuring both bromo and fluoro groups adjacent to the diamine functionality, offers selective reactivity for heterocycle formation and cross-coupling reactions. The N-propyl side chain enhances solubility in organic solvents, facilitating downstream modifications. This compound is particularly valuable as a building block for the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties. High purity and stability under inert conditions make it suitable for rigorous synthetic workflows.
4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine structure
1498605-64-3 structure
Product Name:4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine
CAS No:1498605-64-3
MF:C9H12BrFN2
MW:247.107384681702
CID:3044443
Update Time:2025-05-27

4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-fluoro-1-N-propylbenzene-1,2-diamine
    • 4-bromo-5-fluoro-N1-propylbenzene-1,2-diamine
    • 4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine
    • Inchi: 1S/C9H12BrFN2/c1-2-3-13-9-5-7(11)6(10)4-8(9)12/h4-5,13H,2-3,12H2,1H3
    • InChI Key: SQTCKJRXOBMJSZ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1)N)NCCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38

4-bromo-5-fluoro-1-N-propylbenzene-1,2-diamine Pricemore >>

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